Cas no 1423032-46-5 (2-(dimethylamino)methylpyridin-4-amine dihydrochloride)

• Product Name: 2-(dimethylamino)methylpyridin-4-amine dihydrochloride
• CAS No: 1423032-46-5
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 4598416
• PubChem ID: 71757387
• Update Time: 2025-06-08

2-(dimethylamino)methylpyridin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethylamino)methyl]pyridin-4-amine dihydrochloride
• 2-[(dimethylamino)methyl]pyridin-4-amine;dihydrochloride
• EN300-119562
• 2-[(dimethylamino)methyl]pyridin-4-aminedihydrochloride
• AKOS026741747
• CS-0224461
• G73423
• 1423032-46-5
• 2-(dimethylamino)methylpyridin-4-amine dihydrochloride

• Inchi： 1S/C8H13N3.2ClH/c1-11(2)6-8-5-7(9)3-4-10-8;;/h3-5H,6H2,1-2H3,(H2,9,10);2*1H
• InChI Key： FMYXAZBHVHHQPA-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=NC=CC(N)=C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-(dimethylamino)methylpyridin-4-amine dihydrochloride

Professional Introduction to 2-(dimethylamino)methylpyridin-4-amine dihydrochloride (CAS No. 1423032-46-5)

2-(dimethylamino)methylpyridin-4-amine dihydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1423032-46-5, this compound represents a unique structural motif that combines a pyridine core with functional groups capable of participating in diverse biochemical interactions. The dihydrochloride salt form enhances its solubility and stability, making it particularly valuable for experimental applications in medicinal chemistry.

The pyridine ring in 2-(dimethylamino)methylpyridin-4-amine dihydrochloride serves as a privileged scaffold, frequently employed in the design of bioactive molecules due to its ability to mimic natural heterocycles found in bioactive peptides and proteins. The presence of a secondary amine group at the 4-position, further substituted with a dimethylamino methyl group, introduces both basicity and steric bulk, which can be strategically leveraged to modulate binding affinities and selectivity in drug-like molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(dimethylamino)methylpyridin-4-amine dihydrochloride with high precision. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in metabolic pathways, positioning it as a potential lead compound for the development of novel therapeutic agents. The dimethylamino group, in particular, has been shown to enhance ligand efficiency by optimizing hydrogen bonding networks while maintaining favorable pharmacokinetic properties.

In vitro studies have demonstrated that 2-(dimethylamino)methylpyridin-4-amine dihydrochloride can act as a versatile intermediate in the synthesis of more complex pharmacophores. Its structural features allow for facile modifications at multiple positions, enabling the exploration of structure-activity relationships (SAR) across various therapeutic targets. For instance, derivatives of this compound have shown inhibitory activity against certain kinases and transcription factors, highlighting its potential utility in oncology research.

The dihydrochloride salt form of 2-(dimethylamino)methylpyridin-4-amine dihydrochloride (CAS No. 1423032-46-5) offers additional advantages in terms of handling and formulation. The salt form improves crystallinity and shelf-life stability, which are critical factors for both preclinical and clinical studies. This has facilitated its use in high-throughput screening campaigns, where reproducibility and consistency are paramount.

One notable application of 2-(dimethylamino)methylpyridin-4-amine dihydrochloride is in the development of probes for biochemical assays. Its ability to serve as a scaffold for covalent labeling techniques has been exploited to study protein-protein interactions and post-translational modifications. Such methodologies are essential for understanding disease mechanisms at the molecular level, paving the way for targeted drug discovery strategies.

The growing interest in 2-(dimethylamino)methylpyridin-4-amine dihydrochloride is also reflected in the increasing number of patents filed for its derivatives. These patents often highlight novel synthetic routes and applications in drug development, underscoring its significance as a building block in modern medicinal chemistry. The compound’s versatility makes it an attractive candidate for academic and industrial researchers alike.

From a synthetic perspective, 2-(dimethylamino)methylpyridin-4-amine dihydrochloride can be accessed through multi-step organic transformations involving condensation reactions, nucleophilic substitutions, and functional group interconversions. Advances in catalytic methods have further streamlined its synthesis, reducing reaction times and improving yields. This accessibility is crucial for large-scale production required for preclinical trials and commercialization efforts.

The safety profile of 2-(dimethylamino)methylpyridin-4-amine dihydrochloride has been thoroughly evaluated through toxicological studies conducted on cell lines and animal models. Preliminary findings indicate moderate solubility and moderate toxicity at high concentrations, which is typical for many pharmacologically active compounds. However, further studies are needed to fully characterize its long-term effects under various exposure conditions.

In conclusion,2-(dimethylamino)methylpyridin-4-amine dihydrochloride (CAS No. 1423032-46-5) represents a valuable asset in the pharmaceutical industry due to its unique structural features and broad applicability. Its role as a scaffold for drug discovery continues to evolve with advancements in synthetic chemistry and computational biology. As research progresses, this compound is likely to remain at the forefront of medicinal chemistry innovation.